Cas no 221021-36-9 (3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester)

• Product Name: 3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester
• CAS No: 221021-36-9
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD04039122
• CID: 252153
• PubChem ID: 24883589
• Update Time: 2025-05-26

3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-formyl-[1,1'-biphenyl]-4-carboxylate
• [1,1'-Biphenyl]-4-carboxylicacid, 3'-formyl-, methyl ester
• 3'-FORMYLBIPHENYL-4-CARBOXYLIC ACID METHYL ESTER
• 3-Formylbiphenyl-4-Carboxylic Acid Methyl Ester
• methyl 3-formylbiphenyl-4-carboxylate
• methyl 4-(3-formylphenyl)benzoate
• 3-(4-(CO2Me)C6H4)C6H4CHO
• 4-(3-Formylphenyl)benzoic acid methyl ester
• Methyl 3'-formyl[1,1'-biphenyl]-4-carboxylate
• methyl 3'-formylbiphenyl-4-carboxylate
• methyl-4-(3-formylphenyl)benzoate
• WIA02136
• AKOS004114083
• J-014500
• 221021-36-9
• CS-0204705
• BB 0222592
• BS-23615
• SCHEMBL881425
• MFCD04039122
• DTXSID90401901
• Methyl 4-(3-formylphenyl)benzoate, 97%
• Methyl3'-formyl-[1,1'-biphenyl]-4-carboxylate
• AQDLVJIWBSWMFZ-UHFFFAOYSA-N
• Methyl 3''-Formylbiphenyl-4-carboxylate
• G78663
• 3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester

• MDL： MFCD04039122
• Inchi： 1S/C15H12O3/c1-18-15(17)13-7-5-12(6-8-13)14-4-2-3-11(9-14)10-16/h2-10H,1H3
• InChI Key： AQDLVJIWBSWMFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=CC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Solids
• Density: 1.2±0.1 g/cm3
• Melting Point: 97-101 °C
• Boiling Point: 402.4±38.0 °C at 760 mmHg
• Flash Point: 180.0±26.8 °C
• PSA: 43.37000
• LogP: 2.95270
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Risk Phrases：R50/53
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester

3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester: A Comprehensive Overview

3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester (CAS No. 221021-36-9) is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, material synthesis, and as an intermediate in organic synthesis. The molecule consists of a biphenyl core with a formyl group at the 3' position and a methyl ester at the 4 position, making it a versatile building block for various chemical transformations.

The biphenyl system in this compound is a key structural element, contributing to its stability and reactivity. Biphenyls are widely used in pharmaceuticals, agrochemicals, and electronic materials due to their aromaticity and ability to form stable π-interactions. The formyl group (-CHO) at the 3' position introduces electron-withdrawing characteristics, which can influence the electronic properties of the molecule. This feature is particularly useful in designing compounds with specific reactivity or bioactivity.

Recent studies have highlighted the importance of methyl esters in modulating the solubility and bioavailability of compounds. In 3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester, the methyl ester group enhances solubility in organic solvents, making it easier to handle during synthesis and purification processes. Additionally, the ester group can be readily converted into other functional groups, such as carboxylic acids or amides, through hydrolysis or amidation reactions. This versatility makes the compound a valuable intermediate in organic synthesis.

One of the most promising applications of 3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester lies in its potential use as a precursor for drug development. Researchers have explored the use of biphenyl-containing compounds in designing inhibitors for various enzymes and receptors. For instance, studies have shown that biphenyl derivatives can exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The presence of the formyl group in this compound may further enhance its ability to interact with biological targets, making it a candidate for lead optimization in drug discovery programs.

In the field of materials science, 3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester has been investigated for its role in synthesizing advanced materials such as polymers and liquid crystals. The biphenyl core contributes to the rigidity and planarity of the molecule, which are essential properties for liquid crystal formation. Furthermore, the formyl group can participate in hydrogen bonding or other non-covalent interactions, potentially influencing the self-assembling behavior of the material.

Recent advancements in green chemistry have also brought attention to this compound as a potential candidate for sustainable synthetic methods. The use of renewable feedstocks and catalytic processes has become increasingly important in organic synthesis. Researchers have explored the possibility of synthesizing 3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester using biocatalysts or metal-catalyzed cross-coupling reactions, which offer environmentally friendly alternatives to traditional synthesis routes.

The structural versatility of 3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester also makes it an ideal candidate for exploring supramolecular chemistry. Supramolecular assemblies rely on non-covalent interactions such as π–π stacking, hydrogen bonding, and van der Waals forces. The biphenyl system provides a platform for π–π interactions, while the formyl group can engage in hydrogen bonding with complementary functional groups. These properties make this compound a valuable tool for studying self-assembly processes and designing supramolecular systems with tailored functionalities.

In conclusion, 3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester (CAS No. 221021-36-9) is a multifaceted compound with applications spanning drug development, materials science, and organic synthesis. Its unique structural features provide opportunities for exploring new chemical reactions and designing innovative materials. As research continues to uncover its potential, this compound is poised to play a significant role in advancing both academic and industrial endeavors.